Cas no 1203683-86-6 (Methyl 3-(azetidin-3-yl)benzoate hydrochloride)

• Product Name: Methyl 3-(azetidin-3-yl)benzoate hydrochloride
• CAS No: 1203683-86-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD08460695
• CID: 2617113
• PubChem ID: 71433039
• Update Time: 2025-08-04

Methyl 3-(azetidin-3-yl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(azetidin-3-yl)benzoate,hydrochloride
• methyl 3-(azetidin-3-yl)benzoate hydrochloride
• 3-(3-azetidinyl)-benzoic acid methyl ester hydrochloride
• METHYL 3-(AZETIDIN-3-YL)BENZOATE HCL
• GS0553
• methyl3-(azetidin-3-yl)benzoatehydrochloride
• Methyl 3-(azetidin-3-yl)benzoate hydrochloride

• MDL： MFCD08460695
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-4-2-3-8(5-9)10-6-12-7-10;/h2-5,10,12H,6-7H2,1H3;1H
• InChI Key： CKDRBGKPHJFAQK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC=CC(=C1)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 38.3

Additional information on Methyl 3-(azetidin-3-yl)benzoate hydrochloride

Methyl 3-(azetidin-3-yl)benzoate Hydrochloride (CAS 1203683-86-6): A Versatile Building Block in Medicinal Chemistry

The compound Methyl 3-(azetidin-3-yl)benzoate hydrochloride (CAS 1203683-86-6) has emerged as a valuable intermediate in pharmaceutical research and drug discovery. This heterocyclic compound combines the structural features of an azetidine ring with a methyl benzoate moiety, making it particularly interesting for medicinal chemists exploring novel bioactive molecules.

With the increasing demand for small molecule therapeutics and drug-like scaffolds, Methyl 3-(azetidin-3-yl)benzoate HCl has gained attention in recent years. The azetidine ring system represents an important class of saturated nitrogen-containing heterocycles that offer unique conformational properties compared to larger ring systems like piperidines or pyrrolidines.

The molecular structure of CAS 1203683-86-6 features several pharmacophoric elements that make it attractive for structure-activity relationship (SAR) studies. The ester functionality provides a handle for further chemical modifications, while the basic nitrogen in the azetidine ring can participate in hydrogen bonding interactions with biological targets.

Recent trends in fragment-based drug discovery have highlighted the importance of such small heterocyclic building blocks. Many researchers are searching for information about "azetidine derivatives in drug design" or "methyl benzoate analogs as pharmaceutical intermediates", reflecting the growing interest in this chemical space.

In synthetic applications, Methyl 3-(azetidin-3-yl)benzoate hydrochloride serves as a versatile precursor for the preparation of various bioactive compounds. The hydrochloride salt form enhances its stability and solubility, which are critical factors for medicinal chemistry applications. The compound's molecular weight of 227.69 g/mol falls within the desirable range for drug-like molecules.

The pharmaceutical industry has shown particular interest in azetidine-containing compounds due to their potential in addressing challenging therapeutic targets. Recent patent literature reveals numerous applications of similar structures in CNS drug development, GPCR modulators, and enzyme inhibitors. This aligns with current search trends where professionals look for "azetidine scaffolds in CNS drugs" or "benzoate derivatives as enzyme inhibitors".

From a chemical perspective, the 3-substituted azetidine moiety in CAS 1203683-86-6 offers interesting stereochemical possibilities. The constrained four-membered ring can influence the overall conformation of drug molecules, potentially improving target selectivity and metabolic stability - two key parameters in modern drug discovery.

The methyl benzoate portion of the molecule provides additional opportunities for structural diversification. Medicinal chemists frequently explore questions like "how to modify benzoate esters for improved bioavailability" or "strategies for ester bioisosteres in drug design", indicating the relevance of this functional group in pharmaceutical research.

In the context of green chemistry and sustainable synthesis, researchers are investigating efficient routes to prepare Methyl 3-(azetidin-3-yl)benzoate HCl with minimal environmental impact. This aligns with broader industry trends toward atom-economical processes and reduced waste generation in pharmaceutical manufacturing.

The compound's physicochemical properties make it suitable for various high-throughput screening applications. With a calculated logP value suggesting moderate lipophilicity, Methyl 3-(azetidin-3-yl)benzoate hydrochloride represents a balanced starting point for lead optimization programs in drug discovery.

Recent advances in cryo-EM and structure-based drug design have created new opportunities for utilizing such rigid heterocyclic scaffolds. The growing availability of high-resolution protein structures has led to increased searches for "azetidine-protein interactions" and "small molecule probes for structural biology".

Quality control of CAS 1203683-86-6 typically involves analytical techniques such as HPLC, NMR, and mass spectrometry. The pharmaceutical industry maintains strict specifications for such intermediates, with purity requirements often exceeding 98%. This ensures reliable performance in downstream medicinal chemistry transformations.

As the field of precision medicine advances, there's growing interest in targeted small molecules that can address specific patient populations. The structural features of Methyl 3-(azetidin-3-yl)benzoate hydrochloride make it a candidate for development of personalized therapeutics, particularly in areas like orphan diseases and rare genetic disorders.

The global market for pharmaceutical intermediates continues to expand, driven by increasing R&D investments and the need for novel drug candidates. Specialty chemical suppliers have recognized the value of compounds like Methyl 3-(azetidin-3-yl)benzoate HCl, offering them as part of their building block collections for drug discovery.

In conclusion, Methyl 3-(azetidin-3-yl)benzoate hydrochloride (CAS 1203683-86-6) represents an important chemical tool for modern drug discovery. Its unique combination of azetidine and benzoate functionalities, along with favorable physicochemical properties, make it a versatile intermediate for developing novel therapeutic agents. As pharmaceutical research continues to evolve, such heterocyclic building blocks will likely play an increasingly important role in addressing unmet medical needs.